3-(2-Amino-1H-benzo[d]imidazol-1-yl)acrylaldehyde

• IUPAC Name: (E)-3-(2-aminobenzimidazol-1-yl)prop-2-enal
• InChI: InChI=1S/C10H9N3O/c11-10-12-8-4-1-2-5-9(8)13(10)6-3-7-14/h1-7H,(H2,11,12)/b6-3+
• InChI Key: MTPHORNTNOVGIU-ZZXKWVIFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2C=CC=O)N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(N2/C=C/C=O)N
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol

Description

“3-(2-Amino-1H-benzo[d]imidazol-1-yl)acrylaldehyde” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It has become an important synthon in the development of new drugs. A series of novel 2-chloro-3- (1 H -benzo [ d ]imidazol-2-yl)quinoline derivatives were designed and synthesized as antitumor agents.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature.

Mechanism of Action

Mechanistic studies suggested that 3a1 may exert antitumor activity by the up-regulation of Bax, intracellular Ca 2+ release, ROS generation, p21, p27 and p53, downregulation of Bcl-2, activation of caspase-9 and caspase-3 and subsequent cleavage of PARP, and inhibition of CDK activity.

Future Directions

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature. This suggests that “3-(2-Amino-1H-benzo[d]imidazol-1-yl)acrylaldehyde” and its derivatives could be potential candidates for the development of new drugs.